Cas no 1805580-53-3 (5-(Difluoromethyl)-4-fluoro-2-iodopyridine-3-acetic acid)

• Product Name: 5-(Difluoromethyl)-4-fluoro-2-iodopyridine-3-acetic acid
• CAS No: 1805580-53-3
• MF: C₈H₅F₃INO₂
• MW: 331.03048491478
• CID: 4881924
• Update Time: 2025-05-20

5-(Difluoromethyl)-4-fluoro-2-iodopyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-4-fluoro-2-iodopyridine-3-acetic acid

• Inchi： 1S/C8H5F3INO2/c9-6-3(1-5(14)15)8(12)13-2-4(6)7(10)11/h2,7H,1H2,(H,14,15)
• InChI Key： YQHMCDHPBAZLCB-UHFFFAOYSA-N
• SMILES： IC1C(CC(=O)O)=C(C(C(F)F)=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 1.7
• Topological Polar Surface Area: 50.2

Additional information on 5-(Difluoromethyl)-4-fluoro-2-iodopyridine-3-acetic acid

5-(Difluoromethyl)-4-fluoro-2-iodopyridine-3-acetic acid (CAS No. 1805580-53-3)

The compound 5-(Difluoromethyl)-4-fluoro-2-iodopyridine-3-acetic acid, identified by the CAS registry number 1805580-53-3, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and biological activities. The molecule's structure is characterized by a pyridine ring substituted with a difluoromethyl group at position 5, a fluoro group at position 4, an iodo group at position 2, and an acetic acid moiety at position 3.

The synthesis of this compound involves a series of precise organic reactions, including nucleophilic substitutions, electrophilic substitutions, and acetylation processes. Recent advancements in synthetic methodologies have enabled the efficient preparation of such complex molecules with high purity and yield. The presence of multiple halogen substituents (fluorine and iodine) on the pyridine ring imparts unique electronic characteristics, making this compound a promising candidate for applications in drug design and materials science.

From a pharmacological perspective, the compound has shown remarkable bioactivity in preliminary studies. The fluorinated groups are known to enhance the lipophilicity and stability of molecules, which are critical properties for drug candidates. Additionally, the iodine substituent may play a role in modulating the molecule's interaction with biological targets, such as enzymes or receptors. Recent research has highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents targeting specific diseases.

In terms of applications, 5-(Difluoromethyl)-4-fluoro-2-iodopyridine-3-acetic acid has been explored for its potential use in agrochemicals and pharmaceuticals. Its ability to inhibit certain enzymes or pathways makes it a valuable tool in both fields. For instance, studies have demonstrated its efficacy as an herbicide due to its ability to disrupt key metabolic processes in plants. Similarly, its role as an intermediate in drug synthesis has been validated through various preclinical trials.

The structural versatility of this compound also makes it an attractive candidate for materials science applications. The pyridine ring serves as a rigid framework that can be further functionalized to create advanced materials with tailored properties. For example, incorporating this compound into polymer matrices could enhance their thermal stability or mechanical strength.

Recent advancements in computational chemistry have provided deeper insights into the molecular dynamics and interactions of this compound. Quantum mechanical calculations have revealed its electronic distribution and reactivity patterns, which are crucial for understanding its behavior in different chemical environments. These findings have further solidified its position as a valuable research tool in both academic and industrial settings.

In conclusion, 5-(Difluoromethyl)-4-fluoro-2-iodopyridine-3-acetic acid (CAS No. 1805580-53-3) is a multifaceted organic compound with extensive applications across various scientific domains. Its unique structure, combined with cutting-edge synthetic techniques and bioactivity profiles, positions it as a key player in modern chemical research.